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Compound of Interest

Compound Name: Eosin B

Cat. No.: B8057584 Get Quote

For researchers and professionals in histology and drug development, the choice of a

counterstain is critical for the accurate visualization and interpretation of tissue morphology. In

the widely used Hematoxylin and Eosin (H&E) staining protocol, the counterstain provides

essential contrast to the blue-purple nuclei stained by hematoxylin, by coloring the cytoplasm

and extracellular matrix in shades of pink and red. This guide provides a detailed comparison of

two common xanthene dyes, Eosin B and Phloxine B, used for this purpose.

Chemical and Physical Properties
Eosin B and Phloxine B are both acidic, anionic dyes derived from fluorescein.[1][2] They bind

electrostatically to positively charged (acidophilic) components in the tissue, primarily proteins

in the cytoplasm and connective tissues.[1][2] Their distinct staining characteristics are a result

of differences in the halogen substituents on their molecular structures. Eosin B features

bromine atoms, imparting a slightly bluish-red hue, whereas Phloxine B contains both bromine

and chlorine atoms, which results in a more intense, vibrant red.[1]

Quantitative Data Summary
The fundamental chemical and spectral properties of Eosin B and Phloxine B are summarized

below. Note that data for Eosin Y, a closely related and more commonly cited eosin variant, is

included for a broader context. Eosin B differs from Eosin Y primarily by its slightly bluer

shade.
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Property Phloxine B Eosin B
Eosin Y (for
context)

Chemical Formula C₂₀H₂Br₄Cl₄Na₂O₅ C₂₀H₆Br₂N₂Na₂O₉ C₂₀H₆Br₄Na₂O₅

Molar Mass 829.63 g/mol 624.07 g/mol 691.86 g/mol

C.I. Number 45410 45400 45380

C.I. Name Acid Red 92 Acid Red 91 Acid Red 87

Appearance Red to brown powder
Dark red-brown

powder

Reddish crystalline

powder

Absorption Max

(λmax)
~540-550 nm ~520-530 nm ~515-522 nm

Solubility
Soluble in water &

ethanol

Soluble in water &

ethanol

Soluble in ethanol,

slightly in water

Performance Comparison
The primary distinction in a laboratory setting is the color and intensity of the stain.

Eosin B imparts a slightly bluish-red hue to the cytoplasm and connective tissues. Like its

more common counterpart Eosin Y, it provides a spectrum of pink shades that are excellent

for differentiating various tissue components where subtle variation is important for

diagnosis.

Phloxine B consistently yields a more intense and vibrant red stain. This increased intensity

can be advantageous for clearly visualizing specific cellular components, such as Paneth cell

granules or viral inclusions.

Due to its vibrant color, Phloxine B is often added to Eosin Y solutions to create an enhanced

counterstain. This Eosin-Phloxine combination produces a broader range of red and pink

shades, allowing for sharper and more vivid differentiation of muscle, connective tissue, and

epithelial elements than when using eosin alone.
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Visualizing the Staining Process & Dye
Characteristics
To understand the application and relationship of these dyes, the following diagrams illustrate a

typical experimental workflow and the logical hierarchy of the stains.

Standard H&E Staining Workflow

Preparation Nuclear Staining

Cytoplasmic Staining

Final Steps

1. Deparaffinize
(Xylene)

2. Rehydrate
(Ethanol Series)

3. Wash
(Distilled Water)

4. Stain
(Hematoxylin)

5. Wash
(Tap Water)

6. Differentiate
(Acid Alcohol)

7. Bluing
(Ammonia Water)

8. Wash
(Tap Water)

9. Counterstain
(Eosin B or Phloxine B)

10. Dehydrate
(Ethanol Series)

11. Clear
(Xylene)

12. Mount
(Coverslip)
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Caption: A typical experimental workflow for Hematoxylin & Eosin (H&E) staining.
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Logical Comparison of Cytoplasmic Stains

Eosin Family Phloxine

Cytoplasmic Stains

Eosin B Eosin Y Phloxine B

Hue: Bluish-Red
Use: General purpose

Hue: Yellowish-Red
Use: Gold Standard

Hue: Intense, Vibrant Red
Use: Enhanced contrast, highlights

specific granules
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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